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Compound of Interest

Compound Name: nicotinic acid mononucleotide

Cat. No.: B8107641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nicotinic acid mononucleotide (NAMN) is a key intermediate in the Preiss-Handler pathway,

one of the major biosynthetic routes for nicotinamide adenine dinucleotide (NAD+). As NAD+

plays a critical role in cellular metabolism and signaling, the accurate quantification of its

precursors, such as NAMN, is of significant interest in various fields of research, including

aging, metabolic diseases, and drug development. These application notes provide detailed

methodologies for the analysis of NAMN, focusing on analytical standards, quantitative

techniques, and sample preparation.

Analytical Standards
The use of well-characterized analytical standards is fundamental for the accurate

quantification of NAMN. High-purity NAMN standards are commercially available from various

suppliers.

Table 1: Specifications of a Commercial Nicotinic Acid Mononucleotide Analytical Standard

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b8107641?utm_src=pdf-interest
https://www.benchchem.com/product/b8107641?utm_src=pdf-body
https://www.benchchem.com/product/b8107641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8107641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

CAS Number 321-02-8

Molecular Formula C₁₁H₁₄NNaO₉P

Molecular Weight 358.19 g/mol

Purity (HPLC) ≥98.0%

Form Powder

Color White

Storage Temperature -20°C

Stability of Analytical Standards:

While specific long-term stability studies on NAMN are not extensively published, data from

related compounds such as nicotinamide mononucleotide (NMN) suggest that NAMN is

relatively stable when stored under appropriate conditions. NMN has been shown to be more

stable in low-temperature, neutral, or weakly acidic/alkaline environments[1]. Strong acids or

bases and high temperatures can accelerate its degradation[1]. It is recommended to store

NAMN analytical standards in a desiccated environment at -20°C to minimize degradation.

Stock solutions should be prepared fresh and stored at 2-8°C for short-term use. For long-term

storage of solutions, freezing at -20°C or -80°C is advisable.

Signaling Pathway: The Preiss-Handler Pathway
NAMN is a central molecule in the Preiss-Handler pathway, which salvages nicotinic acid (NA)

to synthesize NAD+. Understanding this pathway is crucial for interpreting analytical results

and for designing experiments.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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